Cas no 918897-53-7 (1,3,2-Benzodioxaborole, 2-(1-propylpentyl)-)

• Product Name: 1,3,2-Benzodioxaborole, 2-(1-propylpentyl)-
• CAS No: 918897-53-7
• MF: C₁₄H₂₁BO₂
• MW: 232.126344442368
• CID: 768914
• PubChem ID: 71426083
• Update Time: 2025-04-19

1,3,2-Benzodioxaborole, 2-(1-propylpentyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Benzodioxaborole, 2-(1-propylpentyl)-
• 2-octan-4-yl-1,3,2-benzodioxaborole
• 2-(Octan-4-yl)benzo[d][1,3,2]dioxaborole
• 2-(Octan-4-yl)-2H-1,3,2-benzodioxaborole
• DTXSID20844862
• 918897-53-7

• Inchi： 1S/C14H21BO2/c1-3-5-9-12(8-4-2)15-16-13-10-6-7-11-14(13)17-15/h6-7,10-12H,3-5,8-9H2,1-2H3
• InChI Key： DPWUFFSDOQXZJB-UHFFFAOYSA-N
• SMILES： O1B(C(CCC)CCCC)OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 232.1634601g/mol
• Monoisotopic Mass: 232.1634601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų